3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C15H22N2O/c1-12-7-9-14(16-11-12)17-15(18)10-8-13-5-3-2-4-6-13/h7,9,11,13H,2-6,8,10H2,1H3,(H,16,17,18)
• InChI Key: GYADJTSOVUPDAS-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C=C1)NC(=O)CCC2CCCCC2

Description

3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide, also known as CPP, is a compound that has been extensively studied in the field of neuroscience. It is a selective N-methyl-D-aspartate (NMDA) receptor antagonist that has been shown to have potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide acts as a competitive antagonist of the NMDA receptor by binding to the receptor's glycine site. This prevents the binding of the co-agonist glycine, which is required for the activation of the receptor. As a result, the influx of calcium ions into the neuron is reduced, leading to a decrease in neuronal excitability.
Biochemical and Physiological Effects:
3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. It has also been shown to have neuroprotective effects by reducing neuronal damage and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide in lab experiments is its selectivity for NMDA receptors. This allows for the specific targeting of these receptors without affecting other neurotransmitter systems. However, one limitation of using 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide is its short half-life, which requires frequent dosing in animal models.

Future Directions

There are several future directions for the study of 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide. One direction is the development of more potent and selective NMDA receptor antagonists based on the structure of 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide. Another direction is the investigation of the potential therapeutic applications of 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide in the treatment of various neurological disorders. Additionally, the role of NMDA receptors in various physiological processes such as pain and addiction could also be explored using 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide as a tool.

Synthesis Methods

The synthesis of 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide involves the reaction of 3-cyclohexylpropionic acid with 2-amino-5-methylpyridine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure 3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide.

Scientific Research Applications

3-cyclohexyl-N-(5-methylpyridin-2-yl)propanamide has been extensively studied in the field of neuroscience due to its ability to selectively block NMDA receptors. NMDA receptors are involved in various physiological processes such as learning and memory, synaptic plasticity, and neuronal development. Dysregulation of NMDA receptors has been implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.